Cas no 2137800-06-5 (3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide)

• Product Name: 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide
• CAS No: 2137800-06-5
• MF: C₉H₁₀N₆O₂S
• MW: 266.279698848724
• CID: 6461197
• PubChem ID: 165788766
• Update Time: 2025-06-15

3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide
• EN300-1115460
• 2137800-06-5

• Inchi： 1S/C9H10N6O2S/c1-18(16,17)6-4-14-15(5-6)9-7(8(10)11)12-2-3-13-9/h2-5H,1H3,(H3,10,11)
• InChI Key： SPISNJZJPAAGPO-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C(C(=N)N)=NC=CN=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 266.05859476g/mol
• Monoisotopic Mass: 266.05859476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 136Ų

Additional information on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide

Research Brief on 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide (CAS: 2137800-06-5)

The compound 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide (CAS: 2137800-06-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazine-pyrazole hybrid structure, has garnered significant attention due to its potential therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have explored its role as a selective inhibitor of specific enzymes and receptors, positioning it as a valuable tool for drug discovery and development.

Recent research has focused on the synthesis and optimization of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide to enhance its pharmacokinetic and pharmacodynamic properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, facilitating its use in preclinical studies. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential as a drug candidate.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific disease pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide exhibited potent inhibitory activity against a kinase implicated in inflammatory diseases. The compound's ability to modulate this kinase suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations have explored the compound's mechanism of action at the molecular level. Structural analyses using X-ray crystallography and molecular docking simulations have revealed that the methanesulfonyl and pyrazine-carboximidamide moieties play critical roles in binding to the active site of target proteins. These findings, published in a 2023 issue of Nature Chemical Biology, provide a foundation for the rational design of derivatives with enhanced selectivity and potency.

Despite these promising results, challenges remain in the development of 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide as a therapeutic agent. Recent pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, prompting researchers to explore prodrug strategies and formulation optimizations. A 2024 review in Drug Discovery Today emphasized the need for further preclinical studies to address these limitations and validate the compound's safety profile.

In conclusion, 3-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrazine-2-carboximidamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structure and biological activity make it a promising candidate for the development of novel therapeutics. Ongoing studies aim to refine its properties and expand its applications, underscoring the importance of continued investment in this area. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to maximize therapeutic efficacy.